Cas no 2171646-45-8 (2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-methoxypentanoic acid)

• Product Name: 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-methoxypentanoic acid
• CAS No: 2171646-45-8
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5779774
• PubChem ID: 165550903
• Update Time: 2025-05-26

2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-methoxypentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2171646-45-8
• 2-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-5-methoxypentanoic acid
• EN300-1483364
• 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-methoxypentanoic acid

• Inchi： 1S/C27H32N2O6/c1-27(17-13-14-17,25(32)28-23(24(30)31)12-7-15-34-2)29-26(33)35-16-22-20-10-5-3-8-18(20)19-9-4-6-11-21(19)22/h3-6,8-11,17,22-23H,7,12-16H2,1-2H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： YUVOGAJUKPECLB-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C1CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC(C(=O)O)CCCOC

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 114Ų

Additional information on 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-methoxypentanoic acid

Comprehensive Analysis of 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-methoxypentanoic acid (CAS No. 2171646-45-8): Applications and Research Insights

The compound 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-methoxypentanoic acid (CAS No. 2171646-45-8) is a sophisticated peptide derivative with significant potential in pharmaceutical research and bioconjugation. Its unique structure, featuring a cyclopropyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting moiety, makes it a valuable intermediate in solid-phase peptide synthesis (SPPS). Researchers are increasingly exploring its role in drug discovery, particularly for targeting protein-protein interactions and enzyme inhibition.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in precision medicine and biologics. The Fmoc-protected amino acid segment in this compound ensures high chemical stability during synthesis, addressing common challenges like racemization and side-chain reactivity. This aligns with the growing focus on green chemistry and sustainable manufacturing in the pharmaceutical industry. Notably, its 5-methoxypentanoic acid tail enhances solubility, a critical factor for bioavailability optimization in drug design.

The versatility of CAS No. 2171646-45-8 extends to proteomics and antibody-drug conjugates (ADCs), where its reactive carboxyl group facilitates site-specific modifications. With the rise of AI-driven drug discovery, computational models highlight its potential as a scaffold for small-molecule inhibitors. Users frequently search for "Fmoc peptide applications" or "cyclopropyl amino acid derivatives," reflecting its relevance in high-throughput screening platforms. Furthermore, its compatibility with click chemistry protocols makes it a candidate for biomarker labeling in diagnostic assays.

From a structural-activity relationship (SAR) perspective, the cyclopropyl ring introduces conformational rigidity, which is pivotal for receptor binding affinity. This feature resonates with current trends in GPCR-targeted therapeutics, a hot topic in oncology and neurology research. Analytical techniques like HPLC and LC-MS are essential for characterizing this compound, as emphasized in queries such as "peptide purity analysis." Its methoxy group also contributes to metabolic stability, a key consideration in prodrug development strategies.

In conclusion, 2-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-5-methoxypentanoic acid exemplifies innovation in peptide chemistry. Its multifaceted applications—from biopharmaceuticals to diagnostic tools—underscore its importance in modern science. As the industry shifts toward personalized therapies, this compound is poised to play a central role in next-generation therapeutics.